N-benzyl-2-[(5-cyclopropyl-4-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

• IUPAC Name: N-benzyl-2-[(5-cyclopropyl-4-propyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H22N4OS/c1-2-10-21-16(14-8-9-14)19-20-17(21)23-12-15(22)18-11-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3,(H,18,22)
• InChI Key: AEWNMFMHWNCJNL-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=NN=C1SCC(=O)NCC2=CC=CC=C2)C3CC3
• Molecular Formula: C17H22N4OS
• Molecular Weight: 330.4 g/mol

Description

N-benzyl-2-[(5-cyclopropyl-4-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is a compound that features a triazole ring, a sulfanyl group, and a benzyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-2-[(5-cyclopropyl-4-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide typically involves the formation of the triazole ring followed by the introduction of the benzyl and sulfanyl groups. One common method involves the cyclization of appropriate precursors under acidic or basic conditions to form the triazole ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, is crucial to enhance yield and purity. Continuous flow reactors and other advanced technologies may be employed to achieve efficient large-scale production .

Chemical Reactions Analysis

Types of Reactions

N-benzyl-2-[(5-cyclopropyl-4-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The triazole ring can be reduced under specific conditions.

Substitution: The benzyl group can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles or electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the sulfanyl group can yield sulfoxides or sulfones, while substitution reactions can introduce a wide range of functional groups .

Scientific Research Applications

N-benzyl-2-[(5-cyclopropyl-4-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

• Biology